Cas no 1179681-88-9 (4-fluoro-3-(1H-pyrrol-1-yl)benzoic acid)

• Product Name: 4-fluoro-3-(1H-pyrrol-1-yl)benzoic acid
• CAS No: 1179681-88-9
• MF: C₁₁H₈FNO₂
• MW: 205.185126304626
• CID: 6287710
• PubChem ID: 60175253
• Update Time: 2025-05-20

4-fluoro-3-(1H-pyrrol-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• MFCD12158645
• VS-11031
• CS-0324856
• 4-fluoro-3-(1H-pyrrol-1-yl)benzoic acid
• 1179681-88-9
• starbld0016403
• AKOS010047706
• 4-fluoro-3-pyrrol-1-ylbenzoic acid

• Inchi： 1S/C11H8FNO2/c12-9-4-3-8(11(14)15)7-10(9)13-5-1-2-6-13/h1-7H,(H,14,15)
• InChI Key： ZPYBMROHMPJKMR-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(=O)O)C=C1N1C=CC=C1

Computed Properties

• Exact Mass: 205.05390666g/mol
• Monoisotopic Mass: 205.05390666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 42.2Ų

Additional information on 4-fluoro-3-(1H-pyrrol-1-yl)benzoic acid

4-Fluoro-3-(1H-Pyrrol-1-yl)Benzoic Acid: A Comprehensive Overview

4-Fluoro-3-(1H-pyrrol-1-yl)benzoic acid, also known by its CAS number 1179681-88-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structure and potential applications in drug discovery and development. In this article, we will delve into the properties, synthesis, biological activity, and potential uses of 4-fluoro-3-(1H-pyrrol-1-yl)benzoic acid, while incorporating the latest research findings to provide a comprehensive understanding of this intriguing molecule.

The chemical structure of 4-fluoro-3-(1H-pyrrol-1-yl)benzoic acid consists of a benzoic acid core with two substituents: a fluorine atom at the para position and a pyrrole ring at the meta position. The presence of these groups imparts unique electronic and steric properties to the molecule, making it a valuable substrate for further functionalization. Recent studies have highlighted the importance of such structural features in modulating biological activity, particularly in receptor binding and enzyme inhibition.

One of the most notable aspects of 4-fluoro-3-(1H-pyrrol-1-yl)benzoic acid is its role as a building block in medicinal chemistry. Researchers have utilized this compound to construct bioactive molecules with potential therapeutic applications. For instance, derivatives of this compound have been investigated for their ability to inhibit key enzymes involved in inflammatory processes, offering promising leads for anti-inflammatory drug development.

The synthesis of 4-fluoro-3-(1H-pyrrol-1-yl)benzoic acid typically involves multi-step organic reactions, including Friedel-Crafts acylation and subsequent functional group transformations. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and enhancing scalability. These improvements are critical for meeting the growing demand for this compound in both academic and industrial settings.

In terms of biological activity, 4-fluoro-3-(1H-pyrrol-1-yl)benzoic acid has demonstrated potent inhibitory effects on various cellular pathways. For example, studies have shown that this compound can modulate the activity of G-protein coupled receptors (GPCRs), which are central targets in numerous therapeutic areas. Additionally, its ability to act as a ligand for nuclear receptors has opened new avenues for research in endocrine-related disorders.

The application of 4-fluoro-3-(1H-pyrrol-1-yli benzoic acid extends beyond pharmacology into materials science. Its aromatic structure makes it a candidate for use in organic electronics, where it can contribute to the development of novel semiconducting materials. Recent breakthroughs in this area have highlighted the potential for such compounds to revolutionize flexible electronics and optoelectronic devices.

In conclusion, 4-fluoro - 3 -( 1 H - pyrro l - 1 - yl ) benzoic acid, with its CAS number 1 7968 8 89 , is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical properties, combined with recent advances in synthesis and biological research, position it as a key player in future scientific endeavors. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to make significant contributions to both academic research and industrial innovation.